6-ethyl-1H-indole-2-carboxylic Acid
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Overview
Description
“6-ethyl-1H-indole-2-carboxylic Acid” is a derivative of indole . Indole derivatives have been the focus of many researchers in the study of pharmaceutical compounds for many years . The presence of carboxamide moiety in indole derivatives causes hydrogen bonds with a variety of enzymes and proteins, which in many cases, inhibits their activity .
Synthesis Analysis
Indole derivatives can be synthesized according to the seven positions available for accommodation of different substitutions . Synthetic strategies of indole 2 and 3-carboxamide derivatives have been investigated . For instance, arylsulfonyl chlorides, arylthiodisulfides, and indoles or ethyl indole-2-carboxylate have been used to synthesize starting compounds .
Chemical Reactions Analysis
Indole derivatives have been found to have unique inhibitory properties due to the effect of the carboxamide moiety at positions 2 and 3 . They have been used as reactants for the preparation of various compounds with potential biological activities .
Scientific Research Applications
Synthetic Intermediates
6-ethyl-1H-indole-2-carboxylic acid and its derivatives have been explored in various synthetic applications. For instance, a study demonstrated the facile synthesis of 4-, 6-, and 7-formyl-1H-indole-2-carboxylates, which are valuable synthetic intermediates. These compounds were prepared from ethoxycarbonyl-1H-indole methanesulfonic acids, with transformations including elimination, hydrolysis, and oxidation steps, indicating a potential use in diverse synthetic pathways (Pete, Szöllösy, & Szokol, 2006).
Acylation Techniques
In another study, the Friedel-Crafts reaction of ethyl indole-2-carboxylate with acyl chlorides or acid anhydrides was investigated, highlighting its role in creating various acylindole carboxylates. The study found that under specific reaction conditions, different acylindole derivatives could be selectively synthesized (Murakami et al., 1988).
Polymer Synthesis
The compound also finds application in polymer chemistry. For instance, indole-6-carboxylic acid, a close derivative, was used to create copolymers with 3,4-ethylenedioxythiophene. These polymers showed promise in catalyzing methanol oxidation, indicating potential applications in electrochemistry and materials science (Wu, Kuo, Chen, & Chang, 2015).
Antiviral Research
In the realm of medicinal chemistry, derivatives of indole carboxylic acids have been synthesized and evaluated for antiviral activity. One study synthesized ethyl esters of bis-aminomethyl-5-hydroxy-1H-indole-3-carboxylic acids and tested their efficacy against various viruses, highlighting their potential in pharmaceutical research (Ivashchenko et al., 2014).
Applications in Chemical Synthesis
Various studies have detailed the use of ethyl indole-2-carboxylate in chemical synthesis, demonstrating its versatility as an intermediate for the formation of different indole derivatives. This includes its use in reactions like cyclization, acylation, and coupling reactions, showcasing its broad applicability in synthetic chemistry (Tamura, Kwon, Chun, & Ikeda, 1978).
Biological Activity Studies
The synthesis and characterization of indole-2-carboxylic acid derivatives have also been explored for their potential biological activities. Research in this area focuses on developing new compounds with possible therapeutic applications, especially in the context of antibacterial and antifungal activities (Raju et al., 2015).
Future Directions
Mechanism of Action
Target of Action
Indole derivatives have been found to bind with high affinity to multiple receptors , suggesting that this compound may also interact with various targets.
Mode of Action
Indole derivatives are known to exhibit a range of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . This suggests that 6-ethyl-1H-indole-2-carboxylic acid may interact with its targets in a way that modulates these biological processes.
Biochemical Pathways
Indole derivatives are known to influence a variety of biological pathways due to their broad-spectrum biological activities .
Pharmacokinetics
Indole derivatives are generally known for their broad-spectrum biological activities , suggesting that they may have favorable pharmacokinetic properties.
Result of Action
Given the wide range of biological activities exhibited by indole derivatives , it is likely that this compound may have diverse molecular and cellular effects.
Action Environment
The biological activity of indole derivatives is known to be influenced by a variety of factors .
Properties
IUPAC Name |
6-ethyl-1H-indole-2-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11NO2/c1-2-7-3-4-8-6-10(11(13)14)12-9(8)5-7/h3-6,12H,2H2,1H3,(H,13,14) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LZMHTROSSYBVAE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC2=C(C=C1)C=C(N2)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
189.21 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
383132-71-6 |
Source
|
Record name | 6-ethyl-1H-indole-2-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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